Angular momentum alignment of Cl(2P3/2) in the 308 nm photolysis of Cl2 determined using Fourier moment velocity-map imaging
Physical Chemistry Chemical Physics Pub Date: 2003-01-23 DOI: 10.1039/B210092D
Abstract
Velocity-map ion imaging, in conjunction with the recently-developed Fourier moment analysis procedure, has been used to determine angular momentum alignment parameters for the Cl(2P3/2) products of 308 nm Cl2 photolysis. The alignment parameters are in good agreement with previous measurements at similar energies and indicate strong alignment of the photofragment orbital angular momentum perpendicular to the recoil direction. The contributions of both adiabatic and non-adiabatic pathways to the dissociation dynamics have been quantified.
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Journal Name：Physical Chemistry Chemical Physics
Research Products
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CAS no.: 108694-93-5
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CAS no.: 175696-73-8
